Cas no 74101-69-2 (Piperazine,1-[(4-methyl-3-nitrophenyl)methyl]-4-phenyl-)

Piperazine,1-[(4-methyl-3-nitrophenyl)methyl]-4-phenyl- structure
74101-69-2 structure
Product Name:Piperazine,1-[(4-methyl-3-nitrophenyl)methyl]-4-phenyl-
CAS No:74101-69-2
MF:C18H21N3O2
MW:311.378244161606
CID:566277
PubChem ID:3057641
Update Time:2025-04-19

Piperazine,1-[(4-methyl-3-nitrophenyl)methyl]-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-[(4-methyl-3-nitrophenyl)methyl]-4-phenyl-
    • 2-Methyl-5-(N-phenylpiperazinomethyl)nitrobenzene
    • DTXSID00995548
    • 74101-69-2
    • 1-[(4-methyl-3-nitrophenyl)methyl]-4-phenylpiperazine
    • Piperazine, 1-((4-methyl-3-nitrophenyl)methyl)-4-phenyl-
    • Inchi: 1S/C18H21N3O2/c1-15-7-8-16(13-18(15)21(22)23)14-19-9-11-20(12-10-19)17-5-3-2-4-6-17/h2-8,13H,9-12,14H2,1H3
    • InChI Key: YNACZFYRHNCOCM-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C)C=CC(=C1)CN1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 311.16337692g/mol
  • Monoisotopic Mass: 311.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.201
  • Boiling Point: 461.2°C at 760 mmHg
  • Flash Point: 232.7°C
  • Refractive Index: 1.615

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